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Compound of Interest

Compound Name: 2,2"-Bipyrazine

Cat. No.: B159260

Technical Guide to the Safe Handling of 2,2'-
Bipyrazine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for the safe handling of 2,2'-
bipyrazine in a laboratory setting. The information provided is based on currently available
data. However, a comprehensive toxicological profile for this compound is not readily available
in public literature. Therefore, a thorough, site-specific risk assessment should be conducted by
qualified personnel before any handling or use of this substance. All laboratory activities should
be performed in accordance with institutional and regulatory safety standards.

Chemical and Physical Properties

2,2'-Bipyrazine is a heterocyclic organic compound that serves as a bidentate chelating ligand
in coordination chemistry. Its properties are summarized below.
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Property Value Source
CAS Number 10199-00-5 [1]
Molecular Formula CsHeNa
Molecular Weight 158.16 g/mol
Appearance White to yellow to green
powder/crystal
Melting Point 185-188 °C
Boiling Point No data available
Flash Point Not applicable
Solubility No data available

Vapor Pressure

No data available

Density

No data available

Hazard Identification and Classification

2,2'-Bipyrazine is classified as a hazardous substance. The GHS classification is as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
Tract Irritation)

Signal Word: Warning

Hazard Pictograms:
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Precautionary Statements:

Code Statement
Avoid breathing
P261 _
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
Wear protective gloves/eye protection/face
P280 _
protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicological Information

Detailed toxicological data for 2,2'-bipyrazine is not available in the public domain. Due to the
lack of specific LD50 and LC50 data, this compound should be handled as a substance of
unknown toxicity, and exposure should be minimized.

Toxicity Data

Value

Acute Oral Toxicity (LD50)

No data available

Acute Dermal Toxicity (LD50)

No data available

Acute Inhalation Toxicity (LC50)

No data available

Carcinogenicity

No data available

Mutagenicity

No data available

Teratogenicity

No data available
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Experimental Protocols and Handling Procedures

Given the hazard profile, the following handling procedures are recommended.

Engineering Controls

o Work with 2,2'-bipyrazine should be conducted in a well-ventilated laboratory.

» A certified chemical fume hood is required for all procedures that may generate dust or
aerosols.

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

o Skin Protection: A lab coat must be worn. For extensive handling, chemical-resistant
coveralls are recommended.

o Hand Protection: Chemical-resistant gloves are required. While specific breakthrough times
for 2,2'-bipyrazine are not available, nitrile gloves are a common choice for general
laboratory use with chemicals. However, for prolonged or direct contact, it is crucial to
consult glove manufacturer's compatibility charts and consider using thicker, more resistant
gloves. Always inspect gloves for integrity before use and practice proper glove removal
technique to avoid skin contact.

» Respiratory Protection: For operations where dust or aerosols may be generated and
engineering controls are not sufficient to maintain exposure below acceptable levels, a
NIOSH-approved respirator with a particulate filter (N95 or higher) is recommended. The
selection of the appropriate respirator should be based on a formal risk assessment.

General Handling Hygiene

¢ Avoid inhalation of dust.

¢ Avoid contact with skin and eyes.
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» Do not eat, drink, or smoke in areas where 2,2'-bipyrazine is handled.

e Wash hands thoroughly after handling and before leaving the laboratory.
o Keep containers tightly closed when not in use.

First Aid Measures

In case of exposure, follow these first aid procedures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Never
give anything by mouth to an unconscious person. Seek immediate medical attention.

. | Explosi |

Property Value
Flammability No data available
Flash Point Not applicable
Flammable Limits No data available
Autoignition Temperature No data available

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: May include carbon oxides and nitrogen oxides.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b159260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Fire Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment
as described in Section 4.2. Avoid breathing dust and contact with the spilled material.

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

o Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it in a sealed, labeled container for disposal. For larger spills,
follow institutional procedures for hazardous material cleanup.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Contact a licensed professional waste disposal service for proper disposal.

Visualizations
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Caption: General workflow for handling chemical compounds.
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Caption: Workflow for responding to a chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159260#health-and-safety-information-for-2-2-
bipyrazine-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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